Cas no 90005-49-5 (4-(methylsulfanyl)benzamide)

• Product Name: 4-(methylsulfanyl)benzamide
• CAS No: 90005-49-5
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 1947667
• PubChem ID: 14615133
• Update Time: 2025-04-21

4-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)benzamide
• benzamide, 4-(methylthio)-
• LogP
• 4-methylsulfanylbenzamide
• DTXCID80512979
• SCHEMBL2677499
• 90005-49-5
• AKOS008955668
• DTXSID90562203

• Inchi： 1S/C8H9NOS/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H2,9,10)
• InChI Key： RZUUQFHMHZAXNP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 167.04048508Da
• Monoisotopic Mass: 167.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 328.8°C at 760 mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.611